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Compound of Interest

Compound Name: 5-Chlorobenzo[D]isothiazole

Cat. No.: B15229051 Get Quote

While direct biological activity data for the parent compound 5-Chlorobenzo[d]isothiazole
against standard antibiotics is not readily available in published literature, recent studies on its

derivatives, particularly isothiazolone analogues, have demonstrated significant antibacterial

potency, in some cases far exceeding that of standard antibiotics like Meropenem against

resistant bacterial strains.

A notable study highlights a 5-chloroisothiazolone derivative, specifically one with an N-(4-

chlorophenyl) substitution (Compound 5a), as a powerful bactericidal agent against

Carbapenem-resistant Enterobacterales (CRE) and Methicillin-resistant Staphylococcus aureus

(MRSA).[1][2][3] This finding is particularly crucial in the face of rising antimicrobial resistance,

a major global health concern.

Comparative Antimicrobial Activity
The antimicrobial efficacy of the 5-chloroisothiazolone derivative was quantified using Minimum

Inhibitory Concentration (MIC) values, which represent the lowest concentration of an

antimicrobial agent that prevents visible growth of a microorganism. A lower MIC value

indicates greater potency.

The study revealed that the 5-chloroisothiazolone derivative exhibited remarkably lower MIC

values against specific resistant bacterial strains when compared to the broad-spectrum

carbapenem antibiotic, Meropenem.
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Compound
Bacterial
Strain

MIC (µg/mL)
Standard
Antibiotic

Bacterial
Strain

MIC (µg/mL)

5-

chloroisothiaz

olone

derivative

(5a)

E. coli BL21

(NDM-1)
<0.032 Meropenem

E. coli BL21

(NDM-1)
>256

5-

chloroisothiaz

olone

derivative

(5a)

E. coli HN88

(Clinical

Strain)

<0.032 Meropenem

E. coli HN88

(Clinical

Strain)

64

Data sourced from: Identification of isothiazolones analogues as potent bactericidal agents

against antibiotic resistant CRE and MRSA strains.[1][2][3]

The data clearly indicates that the 5-chloroisothiazolone derivative is significantly more potent

than Meropenem against the tested carbapenem-resistant E. coli strains.[1][2][3] Against E. coli

BL21 (NDM-1), the derivative was at least 8000-fold more potent than Meropenem.[1][2]

Experimental Protocols
The determination of the Minimum Inhibitory Concentration (MIC) values was conducted using

the broth microdilution method, following the guidelines established by the Clinical and

Laboratory Standards Institute (CLSI). This is a standardized and widely accepted method for

testing the susceptibility of bacteria to antimicrobial agents.

Broth Microdilution Method for MIC Determination
Preparation of Bacterial Inoculum: Bacterial strains are cultured in a suitable broth medium

and incubated until they reach a specific turbidity, corresponding to a standardized cell

density. This suspension is then diluted to the final required concentration for the assay.

Preparation of Antimicrobial Agent Dilutions: A serial two-fold dilution of the test compound

(the 5-chloroisothiazolone derivative) and the standard antibiotic (Meropenem) is prepared in
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a 96-well microtiter plate. Each well contains a specific concentration of the antimicrobial

agent in a growth medium.

Inoculation: Each well of the microtiter plate is inoculated with the prepared bacterial

suspension. Control wells containing only the growth medium and bacteria (positive control)

and only the growth medium (negative control) are also included.

Incubation: The inoculated microtiter plates are incubated under specific conditions (e.g.,

37°C for 18-24 hours) to allow for bacterial growth.

Determination of MIC: After incubation, the plates are visually inspected for bacterial growth

(turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent at

which there is no visible growth of the bacteria.

Experimental Workflow
The following diagram illustrates the general workflow for determining the Minimum Inhibitory

Concentration (MIC) using the broth microdilution method.
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Caption: Workflow for MIC determination by broth microdilution.

Signaling Pathways and Logical Relationships
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While the precise mechanism of action for this specific 5-chloroisothiazolone derivative was not

detailed in the provided search results, the significant potency against resistant strains

suggests a mechanism that likely differs from or circumvents the resistance mechanisms that

render conventional antibiotics like Meropenem ineffective. Carbapenem resistance in

Enterobacterales is often mediated by the production of carbapenemase enzymes that

hydrolyze and inactivate the antibiotic. The high activity of the isothiazolone derivative suggests

it is likely not a substrate for these enzymes or that it has an entirely different cellular target.

Further research into the specific molecular targets and signaling pathways affected by this

class of compounds is crucial for their development as next-generation antibiotics. The logical

relationship for its efficacy against resistant bacteria can be visualized as follows:

Standard Antibiotic (Meropenem)

5-Chloroisothiazolone Derivative

Meropenem Carbapenemase EnzymeHydrolysis Inactive Meropenem Bacterial Survival

5-Chloroisothiazolone Derivative Bacterial TargetInhibition Bacterial Death
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Caption: Evasion of resistance by the isothiazolone derivative.

In conclusion, while data on the parent 5-Chlorobenzo[d]isothiazole is scarce, its derivatives,

particularly 5-chloroisothiazolones, represent a promising class of compounds with the potential

to address the critical challenge of antibiotic resistance. Their superior activity against resistant

pathogens warrants further investigation and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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